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Synthesis Methods & Reaction Insights

The search results do not contain a direct, high-yield synthesis protocol for 4-chlorobutan-2-ol. However,

information on a closely related compound and insights into its reactivity can inform the experimental

approach.

Synthesis of a Related Compound: A Chinese patent details a method for synthesizing 4-chloro-2-
butanone from 4-hydroxy-2-butanone and thionyl chloride, reporting a yield greater than 95% [1].
While not the target alcohol, this demonstrates a high-yield chlorination step which may be adaptable.

Reactivity of 4-Chloro-2-butanol: Research indicates that 4-chloro-2-butanol reacts with aqueous
sodium hydroxide predominantly via an intramolecular substitution (SNi) mechanism (74%), forming

2-methyloxetane. Competing reactions include bimolecular substitution (SN2, 12%) and 1,4-
elimination, or fragmentation (11%) [2]. Understanding these pathways is crucial for troubleshooting

undesired byproducts.

Chemical Properties & Data

The table below summarizes key identifiers and physical properties for 4-chloro-2-butanol and the related

ketone, which are essential for identification, purification, and handling.

Property 4-Chloro-2-butanol 4-Chloro-2-butanone

CAS Number 2203-34-1 [3] 6322-49-2 [4] [5]
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Property 4-Chloro-2-butanol 4-Chloro-2-butanone

Molecular Formula C4H9ClO [3] C4H7ClO [4] [5]

Average Mass 108.565 g/mol [3] 106.55 g/mol [4] [5]

Boiling Point Information Missing ~146 °C [4] [5]

Density Information Missing 1.033 g/cm³ [4] [5]

Flash Point Information Missing ~45 °C [4] [5]

Appearance Information Missing Colorless to black liquid [4] [5]

Experimental Workflow for Synthesis Optimization

Based on the general principles of halohydrin synthesis and the information found, the following workflow

outlines a logical path for developing and optimizing a synthesis procedure for 4-chlorobutan-2-ol. You can

use this as a framework for your experimental investigations.

Start: Define Synthesis Objective

1. Route Selection
& Reagent Screening

2. Parameter Optimization
(Temp, Time, Stoichiometry)

3. Reaction Monitoring
(TLC, GC)

4. Workup & Purification
(Extraction, Distillation)

5. Analysis & Validation
(NMR, MS, Purity)

Yield & Purity Data

Click to download full resolution via product page
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Suggested Paths for Further Information

Since the search results are limited for your specific goal, here are some suggestions to find the detailed

information needed for your technical support center:

Consult Specialized Databases: Search platforms like Reaxys or SciFinder using the CAS Number

(2203-34-1) for 4-chlorobutan-2-ol. These databases are often more comprehensive for synthetic
procedures than general web searches.

Refine Your Search Strategy: Use specific key phrases such as "high-yield synthesis of 4-
chlorobutan-2-ol," "preparation of 4-chloro-2-butanol," or "halohydrin synthesis optimization" in

academic search engines like Google Scholar or PubMed.
Analyze Reaction Mechanism: Deepen your theoretical troubleshooting by studying the SNi

mechanism, which is dominant for this molecule. Understanding its stereochemistry and
conformational requirements can help diagnose issues with cyclization versus substitution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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